4-ethoxy-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C22H22N2O5S/c1-2-28-19-7-9-20(10-8-19)30(26,27)23-18-6-5-16-11-12-24(15-17(16)14-18)22(25)21-4-3-13-29-21/h3-10,13-14,23H,2,11-12,15H2,1H3
• InChI Key: RPPNOMAHHRXJHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CO4)C=C2
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol
• CAS No.: 955723-20-3

Description

4-ethoxy-N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H22N2O5S and its molecular weight is 426.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interactions and Structural Analysis

• A study on a related compound, gliquidone, demonstrated the importance of intramolecular and intermolecular hydrogen bonding in forming hydrogen-bonded chains, which could have implications for understanding drug-receptor interactions and the development of pharmaceuticals (Gelbrich, Haddow, & Griesser, 2011).

Synthesis and Characterization

• Research on the synthesis and X-ray characterization of tetrahydro-diepoxybenzo[de]isoquinoline derivatives highlights the potential for creating novel materials with specific physical properties, such as in the development of new optical materials or as intermediates in organic synthesis (Grudova et al., 2020).

Anticancer Activity

• Novel tetrahydroisoquinoline derivatives containing a benzenesulfonamide moiety have been explored for their potential as human beta3 adrenergic receptor agonists, indicating the possible therapeutic applications of such compounds in treating diseases related to receptor dysfunctions (Parmee et al., 2000).

Antimicrobial and Anticancer Properties

• The development of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules for anticancer activity showcases the potential use of structurally similar compounds in the search for new therapeutic agents (Kumar et al., 2015).